Cas no 1922-79-8 (2H-Indol-2-one, 1,3-dihydro-3,3-diphenyl-)

2H-Indol-2-one, 1,3-dihydro-3,3-diphenyl- structure
1922-79-8 structure
Product Name:2H-Indol-2-one, 1,3-dihydro-3,3-diphenyl-
CAS No:1922-79-8
MF:C20H15NO
MW:285.339205026627
CID:1385512
PubChem ID:3474538
Update Time:2025-04-20

2H-Indol-2-one, 1,3-dihydro-3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one, 1,3-dihydro-3,3-diphenyl-
    • 3,3-diphenyl-1H-indol-2-one
    • AG-687/07649003
    • DTXSID80392819
    • SR-01000451416
    • SMR000163582
    • SCHEMBL2715686
    • 1922-79-8
    • HMS2372N23
    • SR-01000451416-1
    • 3,3-diphenyloxindole
    • MLS000544789
    • 3,3-diphenylindolin-2-one
    • 3,3-diphenyl-1,3-dihydro-2H-indol-2-one
    • CHEMBL56225
    • Inchi: 1S/C20H15NO/c22-19-20(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-18(17)21-19/h1-14H,(H,21,22)
    • InChI Key: KLAWNELUVVBFGB-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 285.11545
  • Monoisotopic Mass: 285.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

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